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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778

Benchmarking 2-Ethoxyethyl Acetate: A
Comparative Guide to Industry-Standard
Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of 2-Ethoxyethyl acetate
against three industry-standard solvents: ethyl acetate, methyl ethyl ketone (MEK), and
toluene. The data presented is intended to assist researchers, scientists, and professionals in
drug development in making informed decisions regarding solvent selection for various
applications, from chemical synthesis and purification to formulation and cleaning.

The following sections present a detailed comparison of key physical and chemical properties,
solvency power, and performance characteristics. Experimental protocols for the determination
of these properties are also provided to ensure transparency and reproducibility of the findings.

Data Presentation: A Side-by-Side Comparison

The performance of a solvent is dictated by a combination of its physical and chemical
properties. The following tables summarize these key characteristics for 2-Ethoxyethyl
acetate and the selected industry-standard solvents.

Table 1: Physical and Chemical Properties
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2-Ethoxyethyl Methyl Ethyl
Property Ethyl Acetate Toluene
Acetate Ketone (MEK)
CAS Number 111-15-9 141-78-6 78-93-3 108-88-3
Molecular
C6H1203 C4H802 C4H80 C7HS8
Formula
Molecular Weight
132.16 88.11 7211 92.14
(g/mol)
Boiling Point (°C)  156[1] 77.1 79.6 110.6
Flash Point (°C) 51[1] -4 -9 4
Density at 25°C
0.975 0.895 0.805 0.862
(g/mL)
Vapor Pressure
2[2] 73 78 22
at 20°C (mmHg)
Water Solubility (
0/100 mL at 22.9[1] 8.7 27.5[3] 0.05

20°C)

Table 2: Solvency and Performance Characteristics
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2-Ethoxyethyl Methyl Ethyl
Parameter Ethyl Acetate Toluene
Acetate Ketone (MEK)

Hildebrand
Solubility
Parameter
(MPav2)

17.6[4] 18.6[5] 19.0[6] 18.2[5]

Hansen Solubility
Parameters
(MPav2)

oD

(Dispersion)

15.9 15.8 155 18.0

P (Polar) 4.7 5.3 9.0 1.4

OoH (Hydrogen
Bonding)

10.6 7.2 51 2.0

Evaporation Rate
(n-Butyl Acetate 0.2[7] 4.1]8] 3.8[9] 2.0[10]
= 1)

Viscosity at 25°C

) 1.20 0.426[7] 0.40[11] 0.56[1]

Experimental Protocols

To ensure the accuracy and reproducibility of the performance data, standardized experimental
methods are crucial. The following are detailed methodologies for the key experiments cited in
this guide.

Solvency Power Assessment

1. Kauri-Butanol Value (ASTM D1133)

The Kauri-Butanol (Kb) value is a standardized measure of a solvent's ability to dissolve a
specific kauri gum resin, providing a comparative measure of solvency power. A higher Kb
value indicates a stronger solvent.
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e Apparatus: A 250-mL Erlenmeyer flask, a 50-mL burette, a calibrated thermometer, and a
constant temperature water bath.

» Reagents:
o Kauri-Butanol Solution: A standardized solution of kauri resin in n-butanol.

o Standardization Solvents: Toluene (assigned Kb value of 105) and a heptane/toluene
blend.

e Procedure:

o A precise weight (20 g) of the standardized Kauri-Butanol solution is placed into the
Erlenmeyer flask.

o The flask is maintained at a constant temperature of 25°C in the water bath.

o The solvent being tested is titrated from the burette into the flask while continuously
swirling.

o The titration is continued until the solution becomes cloudy and obscures the print of a
standard size placed behind the flask.

o The volume of solvent required to reach this endpoint is recorded.

o The Kauri-Butanol value is calculated based on the volume of the test solvent and the
standardization values.

2. Hildebrand and Hansen Solubility Parameters

Solubility parameters provide a theoretical framework for predicting the solubility of a material
in a given solvent. The principle of "like dissolves like" is quantified by comparing the solubility
parameters of the solute and the solvent.

o Hildebrand Solubility Parameter (8): This single-value parameter is the square root of the
cohesive energy density of the solvent. It is particularly useful for non-polar systems. It is
calculated from the heat of vaporization and the molar volume of the solvent.
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e Hansen Solubility Parameters (8D, &P, dH): This three-component parameter provides a
more detailed description of a solvent's solvency by breaking down the total Hildebrand
value into contributions from:

o OD (Dispersion forces): Energy from London dispersion forces.
o OP (Polar forces): Energy from dipolar intermolecular forces.
o OH (Hydrogen bonding): Energy from hydrogen bonds.

These parameters are determined experimentally by observing the solubility of a wide range of
well-characterized polymers in the solvent and fitting the data to the Hansen solubility sphere
model.

Evaporation Rate

ASTM D3539 - Standard Test Method for Evaporation Rates of Volatile Liquids by Shell Thin-
Film Evaporometer

This method determines the relative evaporation rate of a solvent by measuring the time it
takes for a known volume to evaporate from a filter paper under controlled conditions. The
results are often expressed relative to a standard solvent, typically n-butyl acetate.

o Apparatus: A Shell Thin-Film Evaporometer, which includes a balance, a sample dispenser
(syringe), a fan for controlled airflow, and a timer.

e Procedure:
o Afilter paper disc is placed on the balance within the evaporometer.
o A specified volume (e.g., 0.70 mL) of the solvent is dispensed onto the filter paper.
o The timer is started simultaneously with the dispensing of the solvent.

o The weight loss of the solvent is recorded over time as it evaporates in a controlled stream
of air at a constant temperature.

o The time required for 90% of the solvent to evaporate is determined.
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o The relative evaporation rate is calculated by dividing the 90% evaporation time of the
reference solvent (n-butyl acetate) by the 90% evaporation time of the sample solvent.

Viscosity Measurement

ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque
Liquids

This method measures the kinematic viscosity of a liquid, which is its resistance to flow under
gravity. The dynamic viscosity (reported in the table) is then calculated by multiplying the
kinematic viscosity by the density of the liquid.

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant
temperature bath, and a timer.

e Procedure:
o The viscometer is charged with a specific amount of the sample liquid.

o The viscometer is placed in the constant temperature bath (e.g., 25°C) and allowed to
equilibrate.

o The liquid is drawn up into the upper bulb of the viscometer by suction.

o The suction is released, and the time it takes for the liquid to flow between two marked
points on the capillary is measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

o The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the
density of the liquid at the same temperature.

Visualizing Performance and Workflows

To better understand the relationships between solvent properties and the experimental
processes, the following diagrams are provided.
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Caption: Experimental workflow for solvent performance testing.
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Caption: Hansen solubility parameter relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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